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Compound of Interest

Compound Name: Calythropsin

Cat. No.: B134639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calythropsin is a cytotoxic chalcone identified as having a potential, albeit weak, effect on

mitosis and tubulin polymerization.[1] As a cytotoxic agent, appropriate handling and

preparation of Calythropsin for in vitro and in vivo studies are critical for accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation of stock solutions of Calythropsin, ensuring consistency and safety in your

research endeavors.

Data Presentation: Properties and Storage of
Calythropsin
The following table summarizes the key quantitative data for Calythropsin handling and

storage.
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Property Value Source(s)

CAS Number 152340-67-5 [1]

Molecular Weight
Not readily available in search

results

Appearance Powder [2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Short-term Solution Storage

Aliquots in tightly sealed vials

at -20°C are usable for up to

two weeks. It is recommended

to prepare fresh solutions for

optimal activity.

[3]

Shipping Condition
Shipped with blue ice or at

ambient temperature.
[2]

Experimental Protocols
Materials

Calythropsin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Other potential solvents: Chloroform, Dichloromethane, Ethyl Acetate, Acetone[3]

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM Calythropsin Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays. The exact mass of Calythropsin required will depend

on its molecular weight, which should be obtained from the supplier's certificate of analysis. For

the purpose of this protocol, we will assume a hypothetical molecular weight (MW) of 300 g/mol

. Always use the exact molecular weight provided by your supplier for calculations.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of 10 mM stock solution:

Mass (g) = 0.010 mol/L x 0.001 L x 300 g/mol = 0.003 g = 3 mg

Procedure:

Pre-weighing Preparation: Before handling the cytotoxic Calythropsin powder, ensure you

are wearing appropriate PPE.

Weighing Calythropsin: Carefully weigh out the calculated amount of Calythropsin powder

using a precision balance. For a 10 mM stock, if the molecular weight is 300 g/mol , you

would weigh 3 mg to make 1 mL.

Solubilization:

Add the weighed Calythropsin powder to a sterile microcentrifuge tube or vial.

Add the desired volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution from 3 mg

of powder).

Dissolution:

Tightly cap the tube/vial.
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Vortex the solution until the Calythropsin powder is completely dissolved. Gentle warming

in a water bath (not to exceed 37°C) may assist in dissolution, but check for compound

stability information.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed vials.

This prevents repeated freeze-thaw cycles which can degrade the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to one year).[2] For short-term use,

storage at -20°C for up to two weeks is also an option.[3]

Mandatory Visualizations
Experimental Workflow for Calythropsin Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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